Cas no 2869870-87-9 (L-Proline, 2-ethenyl-, 1,1-dimethylethyl ester )

• Product Name: L-Proline, 2-ethenyl-, 1,1-dimethylethyl ester
• CAS No: 2869870-87-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5561678
• Update Time: 2025-05-19

L-Proline, 2-ethenyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Ethenyl-L-proline 1,1-dimethylethyl ester (ACI)
• L-Proline, 2-ethenyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H19NO2/c1-5-11(7-6-8-12-11)9(13)14-10(2,3)4/h5,12H,1,6-8H2,2-4H3/t11-/m0/s1
• InChI Key： RSGCHRVNQTYUMY-NSHDSACASA-N
• SMILES： C([C@]1(NCCC1)C=C)(=O)OC(C)(C)C

Additional information on L-Proline, 2-ethenyl-, 1,1-dimethylethyl ester

L-Proline, 2-ethenyl-, 1,1-dimethylethyl ester (CAS No. 2869870-87-9)

The compound L-Proline, 2-ethenyl-, 1,1-dimethylethyl ester (CAS No. 2869870-87-9) is a specialized organic compound with significant applications in the fields of chemistry and pharmacology. This compound is a derivative of L-proline, a naturally occurring amino acid that plays a crucial role in various biological processes. The modification of L-proline with a vinyl group (2-ethenyl) and the esterification with a 1,1-dimethylethyl group introduces unique chemical properties that make it valuable for research and industrial purposes.

L-Proline itself is known for its cyclic secondary amine structure, which contributes to its stability and reactivity in biochemical reactions. The addition of the 2-ethenyl group enhances the compound's ability to participate in conjugation reactions, making it a versatile building block in organic synthesis. Furthermore, the 1,1-dimethylethyl ester moiety improves solubility and stability, facilitating its use in various chemical reactions and formulations.

Recent studies have highlighted the potential of L-Proline derivatives in drug discovery and development. For instance, researchers have explored the use of this compound as a chiral catalyst in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency. Its ability to act as a ligand in transition metal-catalyzed reactions has also been extensively investigated, demonstrating its utility in constructing complex molecular architectures.

In addition to its role in organic synthesis, L-Proline, 2-ethenyl-, 1,1-dimethylethyl ester has shown promise in pharmacological applications. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions. Its unique structure allows for selective interactions with biological targets, which could be exploited for developing novel drugs targeting inflammatory diseases or oxidative stress-related conditions.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies often employ green chemistry principles to minimize environmental impact while maintaining efficiency. For example, the use of microwave-assisted synthesis has been reported to accelerate reaction times and improve product quality compared to traditional methods.

From an analytical standpoint, the characterization of L-Proline derivatives relies heavily on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These tools provide critical insights into the compound's molecular structure and purity, ensuring compliance with quality standards required for research and industrial applications.

Looking ahead, the continued exploration of L-Proline derivatives is expected to yield further breakthroughs in both academic research and commercial product development. As advancements in synthetic chemistry and pharmacology progress, compounds like L-Proline, 2-ethenyl-, 1,1-dimethylethyl ester will likely play an increasingly important role in shaping innovative solutions across diverse scientific disciplines.